molecular formula C13H20N2O2 B295029 2-[(Dimethylamino)methyl]-5-methylphenyl dimethylcarbamate

2-[(Dimethylamino)methyl]-5-methylphenyl dimethylcarbamate

Cat. No.: B295029
M. Wt: 236.31 g/mol
InChI Key: FWVOZTYRVZGTES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(Dimethylamino)methyl]-5-methylphenyl dimethylcarbamate is a chemical compound used in scientific research for its various applications. It is commonly known as carbaryl and has been used as an insecticide for several decades. Carbaryl is a broad-spectrum insecticide that is effective against a wide range of insects. It is also used in agriculture to protect crops from pests.

Mechanism of Action

Carbaryl acts as an acetylcholinesterase inhibitor, which means that it prevents the breakdown of acetylcholine in the nervous system. This leads to an accumulation of acetylcholine, which overstimulates the nervous system and causes paralysis and death in insects.
Biochemical and Physiological Effects:
Carbaryl has been shown to have a wide range of biochemical and physiological effects on animals and humans. It can cause neurotoxicity, reproductive toxicity, and developmental toxicity in animals. In humans, exposure to carbaryl has been linked to increased risk of cancer, neurological disorders, and reproductive problems.

Advantages and Limitations for Lab Experiments

Carbaryl is a widely used insecticide that is readily available and relatively inexpensive. It is also effective against a wide range of insects, making it a useful tool for studying the effects of pesticides on the environment. However, carbaryl is highly toxic and can have significant health effects on animals and humans. This limits its use in laboratory experiments and requires careful handling and disposal.

Future Directions

There are several future directions for research on carbaryl. One area of interest is the development of safer insecticides that are effective against a wide range of pests. Another area of interest is the study of the long-term effects of carbaryl exposure on human health. Additionally, research is needed to develop better methods for detecting and monitoring carbaryl in the environment.

Synthesis Methods

Carbaryl is synthesized by reacting 1-naphthol with methyl isocyanate in the presence of a catalyst. The reaction produces carbaryl as a white crystalline solid. The synthesis of carbaryl is a complex process and requires careful handling of the reactants.

Scientific Research Applications

Carbaryl has been used extensively in scientific research for its various applications. It is used as a model compound for studying the metabolism of carbamate insecticides in animals and humans. Carbaryl has also been used to study the effects of pesticides on the environment.

Properties

Molecular Formula

C13H20N2O2

Molecular Weight

236.31 g/mol

IUPAC Name

[2-[(dimethylamino)methyl]-5-methylphenyl] N,N-dimethylcarbamate

InChI

InChI=1S/C13H20N2O2/c1-10-6-7-11(9-14(2)3)12(8-10)17-13(16)15(4)5/h6-8H,9H2,1-5H3

InChI Key

FWVOZTYRVZGTES-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C=C1)CN(C)C)OC(=O)N(C)C

Canonical SMILES

CC1=CC(=C(C=C1)CN(C)C)OC(=O)N(C)C

Origin of Product

United States

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